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Compound of Interest

Compound Name: (2S)-2-(Methylamino)propan-1-OL

Cat. No.: B1601013 Get Quote

In-depth Technical Guide: (2S)-2-
(Methylamino)propan-1-OL
For Researchers, Scientists, and Drug Development Professionals

Abstract
(2S)-2-(Methylamino)propan-1-ol, also known as (S)-N-methylalaninol, is a chiral amino

alcohol of significant interest in synthetic and medicinal chemistry. Derived from the natural

amino acid L-alanine, its stereochemically defined structure makes it a valuable chiral building

block for the synthesis of complex, biologically active molecules.[1] The precise (S)-

configuration at the C-2 position is often a critical determinant for the desired pharmacological

activity of the final pharmaceutical compounds.[1] This guide provides a comprehensive

overview of the molecular structure, stereochemistry, synthesis, and analytical characterization

of (2S)-2-(Methylamino)propan-1-ol, tailored for professionals in research and drug

development.

Molecular Structure and Properties
(2S)-2-(Methylamino)propan-1-ol is a primary alcohol and a secondary amine with a single

stereocenter at the second carbon of the propanol backbone.
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Property Value Reference

IUPAC Name
(2S)-2-(Methylamino)propan-1-

ol
[2]

Synonyms (S)-N-methylalaninol [1]

CAS Number 40916-73-2 [1][2]

Molecular Formula C₄H₁₁NO [2]

Molecular Weight 89.14 g/mol [1][2]

Appearance
Colorless to yellow liquid

(predicted)

Boiling Point 73 °C at 11 Torr (predicted)

Density 0.880 ± 0.06 g/cm³ (predicted)

pKa 14.77 ± 0.10 (predicted)

Stereochemistry
The stereochemistry of (2S)-2-(Methylamino)propan-1-ol is defined by the (S)-configuration at

the C-2 chiral center. This specific spatial arrangement of the methylamino, methyl,

hydroxymethyl, and hydrogen groups is crucial for its application as a chiral auxiliary and in the

enantioselective synthesis of pharmaceuticals. The biological activity of molecules derived from

this building block is often intrinsically linked to this specific stereoisomer, with the (R)-

enantiomer potentially exhibiting different or even adverse effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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